(7-{[(4-ethylphenyl)methyl]sulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(4-ethylphenyl)methylsulfanyl]-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C28H27N3O2S/c1-4-19-7-9-20(10-8-19)16-34-28-24-13-23-22(15-32)14-29-18(3)25(23)33-27(24)30-26(31-28)21-11-5-17(2)6-12-21/h5-12,14,32H,4,13,15-16H2,1-3H3
• InChI Key: XCJJBBWMCIMXDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)C
• Molecular Formula: C28H27N3O2S
• Molecular Weight: 469.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a tricyclic system, a sulfanyl group attached to a benzene ring, and a methanol group. The presence of these functional groups suggests that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the tricyclic system. The exact structure would depend on the specific arrangement of the atoms and the stereochemistry at any chiral centers.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the sulfanyl group might be susceptible to oxidation, and the methanol group could potentially undergo reactions like esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors like its molecular structure, the functional groups present, and the nature of the chemical bonds. For example, it might have a relatively high molecular weight due to the presence of the tricyclic system.

Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for causing allergic reactions. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. For example, it might be interesting to investigate whether it has any useful properties that could be exploited in fields like medicine or materials science.